![molecular formula C20H19BrN4O3 B4579503 ethyl 4-[({[1-(4-bromobenzyl)-1H-pyrazol-4-yl]amino}carbonyl)amino]benzoate](/img/structure/B4579503.png)
ethyl 4-[({[1-(4-bromobenzyl)-1H-pyrazol-4-yl]amino}carbonyl)amino]benzoate
Overview
Description
Ethyl 4-[({[1-(4-bromobenzyl)-1H-pyrazol-4-yl]amino}carbonyl)amino]benzoate is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BRD0705 and has been found to have promising results in various studies.
Scientific Research Applications
Supramolecular Structures
Research into substituted 4-pyrazolylbenzoates, including derivatives of the compound of interest, has revealed their potential in forming hydrogen-bonded supramolecular structures. These structures range from one-dimensional chains to three-dimensional frameworks, achieved through a combination of hydrogen bonds. Such structural versatility is crucial for developing materials with specific mechanical and chemical properties, including potential applications in molecular recognition, sensing, and catalysis (Portilla et al., 2007).
Spectroscopic and Theoretical Studies
The compound has been a subject of spectroscopic and theoretical studies aimed at understanding its molecular vibrations and structure. These studies involve advanced techniques such as FT-IR, Raman spectroscopy, and density functional theory (DFT) calculations. Insights from such research are instrumental in the design and synthesis of new materials with desired electronic and optical properties, contributing to fields like materials science and pharmaceutical chemistry (İ. Koca et al., 2014).
Optical Nonlinear Properties
Investigations into Schiff base compounds derived from ethyl-4-amino benzoate, a related structure, highlight the significance of these compounds in optical applications. The nonlinear refractive index and optical limiting properties of these compounds suggest their potential use in optical devices, such as optical limiters and modulators, which are pivotal in telecommunications and laser technology (Abdullmajed et al., 2021).
Antibacterial Activity
Research has also extended into the antibacterial properties of novel derivatives, indicating the compound's relevance in medicinal chemistry. For example, derivatives synthesized using the compound as a precursor have shown significant antibacterial activity against both gram-negative and gram-positive bacteria. This opens avenues for developing new antimicrobial agents in response to the growing need for effective treatments against resistant bacterial strains (Shakir et al., 2020).
Molecular Docking and Enzyme Inhibition
The compound and its derivatives have been evaluated for their ability to inhibit enzymes, such as carbonic anhydrases and acetylcholinesterase, through molecular docking studies. These findings are critical for drug design, offering a pathway to discovering novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancers (Turkan et al., 2019).
properties
IUPAC Name |
ethyl 4-[[1-[(4-bromophenyl)methyl]pyrazol-4-yl]carbamoylamino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN4O3/c1-2-28-19(26)15-5-9-17(10-6-15)23-20(27)24-18-11-22-25(13-18)12-14-3-7-16(21)8-4-14/h3-11,13H,2,12H2,1H3,(H2,23,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQQCUJXVIVXQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CN(N=C2)CC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.